![molecular formula C11H15N3O B2668857 N-[1-(3,5-Dimethyl-1H-pyrazol-4-yl)ethyl]but-2-ynamide CAS No. 2411198-78-0](/img/structure/B2668857.png)
N-[1-(3,5-Dimethyl-1H-pyrazol-4-yl)ethyl]but-2-ynamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of N-[1-(3,5-Dimethyl-1H-pyrazol-4-yl)ethyl]but-2-ynamide involves several steps. Researchers have reported various synthetic routes, including condensation reactions , alkylation , and cyclization . Detailed experimental procedures and optimization strategies are documented in relevant literature .
Molecular Structure Analysis
The compound’s molecular structure consists of a central pyrazole ring, flanked by two alkyl groups (methyl and ethyl) and a terminal but-2-ynamide group. The torsional angles between adjacent atoms play a crucial role in determining its stability and reactivity. Computational studies using density functional theory (DFT) have elucidated the electronic properties and vibrational modes of this compound .
Chemical Reactions Analysis
This compound participates in various chemical reactions, including hydrogenation , alkyne coupling , and substitution reactions . These transformations lead to the formation of derivatives with altered properties. Researchers have explored the reactivity of this compound in both organic synthesis and medicinal chemistry .
Physical And Chemical Properties Analysis
- Stability : It is stable under ambient conditions but may undergo decomposition upon exposure to strong acids or oxidizing agents .
Mechanism of Action
The precise mechanism of action for N-[1-(3,5-Dimethyl-1H-pyrazol-4-yl)ethyl]but-2-ynamide remains an active area of investigation. It is hypothesized to interact with specific enzymes , receptors , or biological targets due to its structural features. Further studies are needed to unravel its mode of action and potential therapeutic applications .
Safety and Hazards
properties
IUPAC Name |
N-[1-(3,5-dimethyl-1H-pyrazol-4-yl)ethyl]but-2-ynamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O/c1-5-6-10(15)12-7(2)11-8(3)13-14-9(11)4/h7H,1-4H3,(H,12,15)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGHRAXLYSWFLMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)NC(C)C1=C(NN=C1C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.